Cas no 2227816-86-4 ((3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid)

(3R)-3-(2,4-Dihydroxyphenyl)-3-hydroxypropanoic acid is a chiral phenolic compound featuring a β-hydroxy acid moiety and two hydroxyl groups on the aromatic ring. Its structural characteristics make it a valuable intermediate in organic synthesis, particularly for producing bioactive molecules with antioxidant or pharmaceutical applications. The compound’s stereochemistry at the 3-position enhances its utility in asymmetric synthesis, while the dihydroxyphenyl group contributes to metal-chelating properties. Its solubility in polar solvents facilitates purification and derivatization. This compound is of interest in medicinal chemistry due to its potential as a precursor for anti-inflammatory or antimicrobial agents. Careful handling is recommended due to its phenolic and acidic functional groups.
(3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid structure
2227816-86-4 structure
Product Name:(3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid
CAS No:2227816-86-4
MF:C9H10O5
MW:198.172703266144
CID:5783581
PubChem ID:165967799
Update Time:2025-06-12

(3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1766014
    • (3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid
    • 2227816-86-4
    • Inchi: 1S/C9H10O5/c10-5-1-2-6(7(11)3-5)8(12)4-9(13)14/h1-3,8,10-12H,4H2,(H,13,14)/t8-/m1/s1
    • InChI Key: PVWIHOMWIFSSAU-MRVPVSSYSA-N
    • SMILES: O[C@H](CC(=O)O)C1C=CC(=CC=1O)O

Computed Properties

  • Exact Mass: 198.05282342g/mol
  • Monoisotopic Mass: 198.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 98Ų

(3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1766014-0.05g
(3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid
2227816-86-4
0.05g
$1417.0 2023-09-20
Enamine
EN300-1766014-0.1g
(3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid
2227816-86-4
0.1g
$1484.0 2023-09-20
Enamine
EN300-1766014-0.25g
(3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid
2227816-86-4
0.25g
$1551.0 2023-09-20
Enamine
EN300-1766014-0.5g
(3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid
2227816-86-4
0.5g
$1619.0 2023-09-20
Enamine
EN300-1766014-1.0g
(3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid
2227816-86-4
1g
$1686.0 2023-05-23
Enamine
EN300-1766014-2.5g
(3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid
2227816-86-4
2.5g
$3304.0 2023-09-20
Enamine
EN300-1766014-5.0g
(3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid
2227816-86-4
5g
$4890.0 2023-05-23
Enamine
EN300-1766014-10.0g
(3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid
2227816-86-4
10g
$7250.0 2023-05-23
Enamine
EN300-1766014-1g
(3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid
2227816-86-4
1g
$1686.0 2023-09-20
Enamine
EN300-1766014-5g
(3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid
2227816-86-4
5g
$4890.0 2023-09-20

Additional information on (3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid

Introduction to (3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic Acid (CAS No. 2227816-86-4)

(3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid, identified by its CAS number 2227816-86-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of (3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid consists of a propanoic acid moiety substituted with a 2,4-dihydroxyphenyl group. This configuration imparts distinct chemical and biological characteristics to the compound, making it a valuable candidate for further investigation. The presence of hydroxyl groups enhances its reactivity and solubility, facilitating its interaction with biological targets and making it suitable for various biochemical assays.

In recent years, there has been growing interest in exploring the pharmacological properties of (3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid. Research has indicated that this compound exhibits promising antioxidant and anti-inflammatory activities. These properties are particularly relevant in the context of chronic diseases where oxidative stress and inflammation play pivotal roles. Studies have demonstrated that the hydroxyl groups in the molecule can scavenge free radicals and modulate inflammatory pathways, thereby potentially mitigating the progression of these conditions.

Moreover, the structural features of (3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid have been investigated for their potential role in enzyme inhibition. Specifically, researchers have explored its interaction with various enzymes involved in metabolic pathways. Preliminary findings suggest that this compound may inhibit enzymes such as lipoxygenase and cyclooxygenase, which are key players in the inflammatory response. Such inhibitory effects could make it a valuable component in the development of drugs targeting inflammatory disorders.

The synthesis of (3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid has also been a focus of recent studies. Chemists have developed efficient synthetic routes to produce this compound in high yields and purity. These synthetic methodologies are crucial for ensuring that researchers have access to sufficient quantities of the compound for their studies. Additionally, advances in chiral synthesis have allowed for the production of enantiomerically pure forms of the molecule, which is essential for understanding its stereochemical specificity in biological systems.

In the realm of drug discovery, (3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid has been incorporated into various lead optimization programs. Its unique structural features make it a versatile scaffold for designing novel molecules with enhanced pharmacological properties. By modifying specific regions of the molecule, researchers can fine-tune its activity towards particular biological targets. This approach has led to the identification of several promising candidates that are being further evaluated for their therapeutic potential.

The biological activity of (3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid has also been studied in vitro and in vivo. In cell-based assays, the compound has shown significant effects on various cellular processes, including proliferation, differentiation, and apoptosis. These findings suggest that it may have applications in regenerative medicine and cancer research. Further preclinical studies are underway to elucidate its mechanisms of action and to assess its safety profile.

One particularly intriguing aspect of (3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid is its potential role as a biomarker. Research has indicated that levels of this compound may be altered in response to certain physiological conditions or diseases. By measuring its concentration in biological samples, researchers could develop diagnostic tools for early detection or monitoring of these conditions. This application holds great promise for improving patient care and outcomes.

The future directions for research on (3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid are multifaceted. Ongoing studies aim to explore its interactions with other molecules and to understand how it functions within complex biological systems. Additionally, efforts are being made to translate laboratory findings into clinical applications by developing formulations suitable for therapeutic use. Collaborative efforts between chemists, biologists, and clinicians will be essential in realizing these goals.

In conclusion, (3R)-3-(2,4-dihydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227816-86-4) is a compound with remarkable potential in chemical and biomedical research. Its unique structure and functional properties make it a valuable tool for investigating various biological processes and developing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and applications, this compound is poised to play an increasingly important role in advancing our understanding of health and disease.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.